Cas no 149427-58-7 (4-(Trifluoromethyl)-1H-pyrrole-2-carboxylic acid)

• Product Name: 4-(Trifluoromethyl)-1H-pyrrole-2-carboxylic acid
• CAS No: 149427-58-7
• MF: C₆H₄F₃NO₂
• MW: 179.096672058105
• MDL: MFCD13190112
• CID: 2093726
• PubChem ID: 67231925
• Update Time: 2025-04-21

4-(Trifluoromethyl)-1H-pyrrole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-(Trifluoromethyl)-1H-pyrrole-2-carboxylic acid
• 4-(TRIFLUOROMETHYL)-1H-PY...
• 1H-Pyrrole-2-carboxylic acid, 4-(trifluoroMethyl)-
• 4-trifluoromethyl-1H-pyrrole-2-carboxylic acid
• AKOS022707997
• PB24125
• Z1255384778
• EN300-105341
• CS-0051131
• SY129753
• ZFA42758
• 4-(TRIFLUOROMETHYL)-1H-PYRROLE-2-CARBOXYLICACID
• DB-228916
• MFCD13190112
• AS-34118
• 149427-58-7
• SCHEMBL1970012

• MDL： MFCD13190112
• Inchi： 1S/C6H4F3NO2/c7-6(8,9)3-1-4(5(11)12)10-2-3/h1-2,10H,(H,11,12)
• InChI Key： FZLYSJNODQYBNZ-UHFFFAOYSA-N
• SMILES： FC(C1=CNC(C(=O)O)=C1)(F)F

Computed Properties

• Exact Mass: 179.01941286g/mol
• Monoisotopic Mass: 179.01941286g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 53.1Ų